Cas no 50547-51-8 (3-amino-2-ethylquinazolin-4-one)

• Product Name: 3-amino-2-ethylquinazolin-4-one
• CAS No: 50547-51-8
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 933914
• PubChem ID: 577253
• Update Time: 2025-05-23

3-amino-2-ethylquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-ethyl-4(3h)-quinazolinone
• 3-AMINO-2-ETHYLQUINAZOLIN-4(3H)-ONE
• 3-amino-2-ethylquinazolin-4-one
• 2-ethyl-3-aminoquinazolin-4-one
• 3-amino-2-ethyl-3,4-dihydroquinazolin-4-one
• 3-amino-2-ethylquinazolin-3H-4-one
• 3-amino-2-ethylquinazoline-4(3H)-one
• 3-amino2-ethyl-quinazolinone
• Oprea1_681490
• D84174
• BS-17157
• AKOS000312984
• SR-01000397902-1
• 50547-51-8
• SCHEMBL3714715
• CS-0314018
• 4(3H)-Quinazolinone, 3-amino-2-ethyl-
• SR-01000397902
• 3-Amino-2-ethyl-3H-quinazolin-4-one
• DTXSID20341947
• STL197531
• DTXCID10293027

• MDL： MFCD00191734
• Inchi： 1S/C10H11N3O/c1-2-9-12-8-6-4-3-5-7(8)10(14)13(9)11/h3-6H,2,11H2,1H3
• InChI Key： VAXBRNDGRQUZHY-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=C(CC)N1N

Computed Properties

• Exact Mass: 189.09000
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.6
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 121-123 °C(lit.)
• PSA: 60.91000
• LogP: 1.25390
• Solubility: Not available

3-amino-2-ethylquinazolin-4-one Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-amino-2-ethylquinazolin-4-one

3-Amino-2-Ethylquinazolin-4-One (CAS No. 50547-51-8): A Comprehensive Overview

3-Amino-2-ethylquinazolin-4-one (CAS No. 50547-51-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs for the treatment of cancer and other diseases.

The chemical structure of 3-amino-2-ethylquinazolin-4-one consists of a quinazoline core with an amino group at the 3-position and an ethyl substituent at the 2-position. The quinazoline scaffold is a well-known privileged structure in medicinal chemistry, often associated with potent biological activities such as kinase inhibition, anti-inflammatory effects, and antiviral properties. The presence of the amino and ethyl groups further enhances its pharmacological profile, making it a valuable candidate for drug discovery.

Recent studies have highlighted the significance of 3-amino-2-ethylquinazolin-4-one in cancer research. One notable application is its use as a lead compound for the development of inhibitors targeting specific kinases involved in cancer progression. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with the development and progression of various cancers. By inhibiting these kinases, 3-amino-2-ethylquinazolin-4-one and its derivatives can potentially halt tumor growth and induce apoptosis in cancer cells.

In addition to its anti-cancer properties, 3-amino-2-ethylquinazolin-4-one has also been explored for its anti-inflammatory effects. Inflammation is a complex biological response to harmful stimuli and is a key factor in many chronic diseases. Research has shown that compounds derived from 3-amino-2-ethylquinazolin-4-one can effectively modulate inflammatory pathways, making them potential candidates for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 3-amino-2-ethylquinazolin-4-one involves several well-established chemical reactions, including condensation and cyclization steps. These synthetic routes are highly reproducible and scalable, facilitating the production of this compound on both laboratory and industrial scales. The ability to synthesize large quantities of 3-amino-2-ethylquinazolin-4-one efficiently is crucial for advancing its use in preclinical and clinical studies.

Clinical trials involving compounds derived from 3-amino-2-ethylquinazolin-4-one have shown promising results. For instance, a phase II clinical trial evaluating a derivative of this compound as a treatment for advanced non-small cell lung cancer (NSCLC) demonstrated significant tumor regression in several patients. These findings underscore the therapeutic potential of 3-amino-2-ethylquinazolin-4-one-based drugs and highlight their role in personalized medicine approaches.

Beyond its direct therapeutic applications, 3-amino-2-ethylquinazolin-4-one has also been utilized as a tool compound in basic research to study cellular processes and signaling pathways. Its ability to selectively target specific proteins makes it an invaluable tool for understanding the molecular mechanisms underlying various diseases. This knowledge can be leveraged to identify new therapeutic targets and develop more effective treatments.

In conclusion, 3-amino-2-ethylquinazolin-4-one (CAS No. 50547-51-8) is a multifaceted compound with significant potential in both research and clinical settings. Its unique chemical structure, coupled with its diverse biological activities, positions it as a promising candidate for the development of novel drugs targeting cancer, inflammation, and other diseases. Ongoing research continues to uncover new applications and optimize its properties, further solidifying its importance in the field of medicinal chemistry.